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Compound of Interest

Compound Name: 4-Hydroxypentanal

Cat. No.: B3052742

A Comparative Guide to the Reactivity of 4-Hydroxypentanal and 5-Hydroxypentanal

Introduction

4-Hydroxypentanal and 5-hydroxypentanal are bifunctional organic molecules, possessing
both an aldehyde and a hydroxyl group.[1][2] Their structural similarity, differing only in the
position of the hydroxyl group, leads to significant differences in their chemical reactivity,
particularly in their propensity for intramolecular cyclization. This guide provides a detailed
comparison of their reactivity, supported by experimental data and protocols, to aid
researchers, scientists, and drug development professionals in understanding and utilizing
these compounds.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 4-hydroxypentanal and 5-
hydroxypentanal is presented below.
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Property 4-Hydroxypentanal 5-Hydroxypentanal
Molecular Formula C5H1002[2][3]1[4]1[5] C5H1002[1][6]1[71I8]
Molecular Weight 102.13 g/mol [3][5][8] 102.13 g/mol [1][7][8]
Boiling Point 193.6 °C at 760 mmHg[3] 115-122 °C at 15 mmHg|[6]
Density 0.961 g/cm?3[3] 1.055 g/mL][6]

IUPAC Name 4-hydroxypentanal[5] 5-hydroxypentanal[7]

CAS Number 44601-24-3[2][3][4][5][9] 4221-03-8[1][6][7][8][10]

Reactivity Comparison

The primary difference in the reactivity of 4-hydroxypentanal and 5-hydroxypentanal stems
from the position of the hydroxyl group relative to the aldehyde, which dictates the
thermodynamics of intramolecular hemiacetal formation.

Intramolecular Cyclization: Hemiacetal Formation

Both compounds exist in equilibrium with their cyclic hemiacetal forms. This intramolecular
reaction is a defining characteristic of their chemical behavior.[2][11]

e 4-Hydroxypentanal undergoes intramolecular cyclization to form a five-membered cyclic
hemiacetal (2-methyltetrahydrofuran-2-ol).[2]

o 5-Hydroxypentanal cyclizes to form a six-membered cyclic hemiacetal (tetrahydropyran-2-ol).
[11][12]

Generally, six-membered rings are thermodynamically more stable than five-membered rings
due to lower angle and torsional strain.[13][14][15] Consequently, 5-hydroxypentanal exists
predominantly in its more stable six-membered cyclic hemiacetal form in solution.[11][16] While
4-hydroxypentanal also forms a cyclic structure, the equilibrium may not favor the cyclic form
as strongly as in the case of 5-hydroxypentanal.
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4-Hydroxypentanal Cyclization

Intramolecular
. ‘ Cyclization ) .
4-Hydroxypentanal (Linear) 2-Methyltetrahydrofuran-2-ol (5-Membered Ring)

5-Hydroxypentanal Cyclization

Intramolecular
Cyclization

5-Hydroxypentanal (Linear) < B Tetrahydropyran-2-ol (6-Membered Ring)
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Synthesis of 5-Hydroxypentanal

Start: 2,3-Dihydropyran
+ Acidified Water

Stir until homogeneous
(~5-10 min)

l

Continue stirring
(20 min)

'

Neutralize with NaOH

l

Continuous Ether Extraction
(~16 hours)

'

Remove Ether
(Reduced Pressure)

'

Vacuum Distillation

Product: 5-Hydroxypentanal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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